Cas no 231958-05-7 (3-[(Tert-Butoxycarbonyl)(ethyl)amino]benzoic acid)
3-[(Tert-Butoxycarbonyl)(ethyl)amino]benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-[(tert-Butoxycarbonyl)(ethyl)amino]benzoic acid
- 3-((tert-Butoxycarbonyl)(ethyl)amino)benzoic acid
- 3-[(Tert-Butoxycarbonyl)(ethyl)amino]benzoic acid
-
- MDL: MFCD18459164
- Inchi: 1S/C14H19NO4/c1-5-15(13(18)19-14(2,3)4)11-8-6-7-10(9-11)12(16)17/h6-9H,5H2,1-4H3,(H,16,17)
- InChI Key: OHKBLKOUEBDQRN-UHFFFAOYSA-N
- SMILES: O(C(N(C1C=CC=C(C(=O)O)C=1)CC)=O)C(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 335
- XLogP3: 2.6
- Topological Polar Surface Area: 66.8
3-[(Tert-Butoxycarbonyl)(ethyl)amino]benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 174084-1g |
3-[(tert-Butoxycarbonyl)(ethyl)amino]benzoic acid |
231958-05-7 | 1g |
$432.00 | 2023-09-10 | ||
| Matrix Scientific | 174084-5g |
3-[(tert-Butoxycarbonyl)(ethyl)amino]benzoic acid |
231958-05-7 | 5g |
$1206.00 | 2023-09-10 | ||
| Matrix Scientific | 174084-10g |
3-[(tert-Butoxycarbonyl)(ethyl)amino]benzoic acid |
231958-05-7 | 10g |
$1602.00 | 2023-09-10 | ||
| Enamine | EN300-6510933-0.05g |
3-{[(tert-butoxy)carbonyl](ethyl)amino}benzoic acid |
231958-05-7 | 0.05g |
$612.0 | 2023-05-31 | ||
| Enamine | EN300-6510933-0.1g |
3-{[(tert-butoxy)carbonyl](ethyl)amino}benzoic acid |
231958-05-7 | 0.1g |
$640.0 | 2023-05-31 | ||
| Enamine | EN300-6510933-0.25g |
3-{[(tert-butoxy)carbonyl](ethyl)amino}benzoic acid |
231958-05-7 | 0.25g |
$670.0 | 2023-05-31 | ||
| Enamine | EN300-6510933-0.5g |
3-{[(tert-butoxy)carbonyl](ethyl)amino}benzoic acid |
231958-05-7 | 0.5g |
$699.0 | 2023-05-31 | ||
| Enamine | EN300-6510933-1.0g |
3-{[(tert-butoxy)carbonyl](ethyl)amino}benzoic acid |
231958-05-7 | 1g |
$728.0 | 2023-05-31 | ||
| Enamine | EN300-6510933-2.5g |
3-{[(tert-butoxy)carbonyl](ethyl)amino}benzoic acid |
231958-05-7 | 2.5g |
$1428.0 | 2023-05-31 | ||
| Enamine | EN300-6510933-5.0g |
3-{[(tert-butoxy)carbonyl](ethyl)amino}benzoic acid |
231958-05-7 | 5g |
$2110.0 | 2023-05-31 |
3-[(Tert-Butoxycarbonyl)(ethyl)amino]benzoic acid Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 3-[(Tert-Butoxycarbonyl)(ethyl)amino]benzoic acid
Introduction to 3-[(Tert-Butoxycarbonyl)(ethyl)amino]benzoic acid (CAS No. 231958-05-7)
3-[(Tert-Butoxycarbonyl)(ethyl)amino]benzoic acid, identified by its Chemical Abstracts Service (CAS) number 231958-05-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features that include a tert-butoxycarbonyl (Boc) protecting group and an ethylamino side chain. These structural attributes make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of bioactive agents.
The Boc protecting group is a critical feature of this compound, as it provides stability to the amine functionality under various reaction conditions while allowing for selective deprotection when desired. This characteristic is particularly useful in multi-step synthetic pathways where orthogonal protection-deprotection strategies are employed. The presence of the ethylamino moiety introduces a basic nitrogen atom, which can participate in hydrogen bonding interactions and influence the overall pharmacokinetic properties of derivatives derived from this compound.
Recent advancements in medicinal chemistry have highlighted the utility of benzoic acid derivatives in the design of novel therapeutic agents. Specifically, modifications at the aromatic ring and functionalization of side chains can significantly alter the biological activity and selectivity of these compounds. The structure-activity relationship (SAR) studies conducted on related benzoic acid derivatives have demonstrated that compounds with appropriate substituents can exhibit potent effects on various biological targets, including enzymes and receptors.
In particular, derivatives of 3-[(Tert-Butoxycarbonyl)(ethyl)amino]benzoic acid have been explored for their potential in modulating inflammatory pathways and pain perception. The combination of the Boc-protected amine and the ethylamino group allows for facile introduction into peptidomimetic scaffolds, which are increasingly recognized for their ability to mimic peptide sequences while exhibiting improved pharmacokinetic profiles. Such peptidomimetics have shown promise in treating conditions like neuropathic pain and inflammatory disorders.
The synthetic versatility of this compound is another key aspect that makes it valuable in pharmaceutical research. The Boc group can be removed under mild acidic conditions, allowing for subsequent functionalization of the amine with various reagents. This flexibility enables chemists to explore diverse chemical space rapidly, accelerating the discovery process for new drug candidates. Additionally, the benzoic acid core can be further modified through electrophilic aromatic substitution or other coupling reactions, expanding its utility in constructing more complex molecular architectures.
Recent studies have also explored the use of 3-[(Tert-Butoxycarbonyl)(ethyl)amino]benzoic acid as a precursor in the synthesis of bioconjugates. These conjugates combine small-molecule pharmacophores with biomolecules such as peptides or proteins to enhance target specificity or delivery efficiency. For instance, linkers derived from this compound have been used to create stapled peptides, which are designed to stabilize protein conformations and modulate protein-protein interactions. Such stapled peptides are being investigated for their potential in oncology and anti-inflammatory applications.
The pharmacological profile of derivatives derived from 3-[(Tert-Butoxycarbonyl)(ethyl)amino]benzoic acid has been studied extensively in preclinical models. Initial findings suggest that certain analogs exhibit inhibitory activity against enzymes involved in pain signaling, such as cyclooxygenases (COX) or transient receptor potential (TRP) channels. Moreover, structural analogs have shown potential as inhibitors of kinases and other enzymes implicated in cancer progression. These findings underscore the importance of this compound as a building block for drug discovery efforts.
The analytical characterization of 3-[(Tert-Butoxycarbonyl)(ethyl)amino]benzoic acid is another critical aspect that has been addressed in recent research. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly employed techniques for confirming its identity and purity. These analytical methods ensure that researchers working with this compound obtain reliable starting materials for their synthetic endeavors.
In conclusion, 3-[(Tert-Butoxycarbonyl)(ethyl)amino]benzoic acid (CAS No. 231958-05-7) represents a versatile intermediate with significant potential in pharmaceutical research and development. Its unique structural features, including the Boc-protected amine and ethylamino side chain, make it an invaluable tool for constructing complex bioactive molecules. Recent advances in synthetic chemistry and medicinal chemistry continue to highlight its importance as a precursor for novel therapeutic agents targeting various diseases.
231958-05-7 (3-[(Tert-Butoxycarbonyl)(ethyl)amino]benzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)